Cas no 117174-87-5 (1-(2,4,5-Trimethylphenyl)-2-thiourea)

• Product Name: 1-(2,4,5-Trimethylphenyl)-2-thiourea
• CAS No: 117174-87-5
• MF: C₁₀H₁₄N₂S
• MW: 194.296560764313
• MDL: MFCD00060438
• CID: 135363
• PubChem ID: 2760823
• Update Time: 2025-04-19

1-(2,4,5-Trimethylphenyl)-2-thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(2,4,5-trimethylphenyl)-
• 1-(2,4,5-Trimethylphenyl)-2-thiourea
• (2,4,5-trimethylphenyl)thiourea
• FT-0682133
• AKOS006220440
• A803729
• SCHEMBL5526677
• NSC201482
• DTXSID80375369
• Thiourea, N-(2,4,5-trimethylphenyl)-
• 117174-87-5
• MFCD00060438
• J-003528
• N-(2,4,5-Trimethylphenyl)thiourea
• Cetylchloroformate
• BD-0265
• 1-(2,4,5-trimethylphenyl)thiourea
• NSC-201482

• MDL： MFCD00060438
• Inchi： 1S/C10H14N2S/c1-6-4-8(3)9(5-7(6)2)12-10(11)13/h4-5H,1-3H3,(H3,11,12,13)
• InChI Key： QVCQPIJMAAOGKX-UHFFFAOYSA-N
• SMILES： S=C(N)NC1=CC(C)=C(C)C=C1C

Computed Properties

• Exact Mass: 194.08800
• Monoisotopic Mass: 194.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.167
• Melting Point: 160-162°C
• Boiling Point: 307.8°Cat760mmHg
• Flash Point: 139.9°C
• Refractive Index: 1.656
• PSA: 70.14000
• LogP: 3.04060

1-(2,4,5-Trimethylphenyl)-2-thiourea Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas